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Compound of Interest

Compound Name: Antimony dioxide

Cat. No.: B1143592 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical waste is paramount. Antimony dioxide, like other antimony compounds, is

classified as a hazardous substance, necessitating strict adherence to disposal protocols to

protect both human health and the environment. This guide provides essential, step-by-step

procedures for the safe handling and disposal of antimony dioxide waste in a laboratory

setting.

Immediate Safety and Handling Protocols
Before beginning any process that will generate antimony dioxide waste, it is crucial to have a

designated and properly labeled hazardous waste container. Always handle antimony dioxide
in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of

inhalation.

Personal Protective Equipment (PPE) is mandatory:

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use nitrile or other chemical-resistant gloves.

Body Protection: A lab coat or chemical-resistant apron is required.

Respiratory Protection: If there is a risk of dust formation and work is not being conducted in

a fume hood, a NIOSH-approved respirator is necessary.[1]
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In the event of a spill, immediately alert others in the vicinity. Isolate the area and prevent dust

from becoming airborne. Carefully clean the spill using a HEPA-filtered vacuum or by gently

wetting the material and absorbing it with an inert material like sand or vermiculite.[2][3] Place

all contaminated materials into a sealed, labeled hazardous waste container.

Step-by-Step Disposal Procedure
Waste Characterization: All waste containing antimony dioxide must be treated as

hazardous waste. In some jurisdictions, such as the European Union, waste containing over

1% of an antimony compound is formally classified as hazardous.[4] It is best practice to

consider all antimony dioxide waste as hazardous unless professionally tested and

determined otherwise.

Waste Segregation: Do not mix antimony dioxide waste with other waste streams. Keep it

in a dedicated, sealed, and clearly labeled container. The label should include "Hazardous

Waste," "Antimony Dioxide," and the date of accumulation.

Container Management: Use a container that is compatible with antimony dioxide and is in

good condition. Keep the container closed at all times except when adding waste.

Storage: Store the sealed waste container in a designated, secure hazardous waste

accumulation area away from incompatible materials. This area should be well-ventilated

and have secondary containment.

Arrange for Professional Disposal: Contact your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for

the pickup and proper disposal of the waste.[5] Disposal methods may include hazardous

waste incineration or landfilling at a permitted facility.[4][6] Never dispose of antimony
dioxide down the drain or in regular trash.[2][7]

Quantitative Regulatory and Safety Data
The following table summarizes key quantitative data related to the handling and disposal of

antimony compounds.
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Parameter Value
Jurisdiction/Agenc
y

Notes

Hazardous Waste

Threshold

> 1% Antimony

Compound

European Union

(Directive

91/689/EEC)

Waste containing

more than this

concentration must be

treated as hazardous.

[4]

OSHA Permissible

Exposure Limit (PEL)
0.5 mg/m³ USA (OSHA)

Time-weighted

average over an 8-

hour workday.[3]

NIOSH

Recommended

Exposure Limit (REL)

0.5 mg/m³ USA (NIOSH)

Time-weighted

average over a 10-

hour workday.[3]

ACGIH Threshold

Limit Value (TLV)
0.5 mg/m³ USA (ACGIH)

Time-weighted

average over an 8-

hour workday.[3]

Antimony Dioxide Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of antimony dioxide waste in a laboratory setting.
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Caption: Workflow for the safe disposal of antimony dioxide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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